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Compound of Interest

Compound Name: 4-Bromo-2-fluorophenol

Cat. No.: B1271925 Get Quote

Comprehensive Safety and Handling Guide: 4-
Bromo-2-fluorophenol
This guide provides essential safety protocols and logistical information for the handling and

disposal of 4-Bromo-2-fluorophenol (CAS No: 2105-94-4). Adherence to these procedures is

critical to ensure the safety of laboratory personnel and to maintain a secure research

environment.

Hazard Identification and Chemical Properties
4-Bromo-2-fluorophenol is a hazardous substance that requires careful handling. It is

classified as causing skin irritation, serious eye irritation, and potential respiratory irritation. It is

also harmful if swallowed, inhaled, or in contact with skin.[1][2]

Key Physical and Chemical Properties:
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Property Value References

Appearance
Colorless to light orange/yellow

liquid
[1][3][4]

Molecular Formula C6H4BrFO [2]

Molecular Weight 191.00 g/mol [2][5]

Boiling Point 79 °C at 7 mmHg (9 hPa) [1][5][6]

Density 1.744 g/mL at 25 °C [5][6]

Flash Point 99 °C (210.2 °F) - closed cup [1][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-Bromo-2-
fluorophenol. The required PPE is detailed below.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles. A face shield is

required if there is a splash

hazard.[7]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

For incidental contact, double-

layered nitrile gloves (≥8mil)

are recommended. For direct

handling or risk of immersion,

heavy-duty gloves such as

butyl rubber or neoprene

should be used over nitrile

gloves.[8][9]

Provides a barrier against skin

contact. Phenols can be

absorbed through the skin and

cause both local burns and

systemic toxicity.[8][9]

Skin and Body Protection

A fully buttoned, long-sleeved

laboratory coat. Long pants

and closed-toe shoes are

required.[9][10] For significant

splash potential, a chemically

resistant apron (neoprene or

butyl rubber) is necessary.[8]

Prevents accidental skin

contact and contamination of

personal clothing.

Respiratory Protection

Handling should be performed

in a certified chemical fume

hood.[8][9] If ventilation is

inadequate or for emergency

situations, a NIOSH-approved

respirator with organic vapor

cartridges (type ABEK) is

required.[1][5]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.[1]

Operational Plan: Safe Handling Protocol
The following workflow must be followed when handling 4-Bromo-2-fluorophenol to minimize

risk.
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Preparation
- Verify fume hood function

- Assemble all materials
- Don PPE

Chemical Handling
- Work within fume hood

- Dispense slowly to avoid splashes
- Keep container closed when not in use

Proceed

Post-Handling
- Decontaminate work area

- Segregate waste

Complete

PPE Removal
- Remove gloves first (inside-out)

- Remove lab coat
- Wash hands thoroughly

Proceed

Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed
- Store locked up

Final Step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Bromo-2-fluorophenol.

Methodology:
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Preparation: Before handling, ensure the chemical fume hood is operational. Gather all

necessary equipment and reagents. Don the required PPE as specified in the table above.

Handling: Conduct all manipulations of 4-Bromo-2-fluorophenol inside the fume hood.

When transferring the liquid, do so carefully to prevent splashing. Always keep the primary

container sealed when not in use.[1]

Post-Handling: After use, decontaminate all surfaces and equipment. Properly segregate all

waste materials for disposal.

PPE Removal: Remove PPE carefully to avoid self-contamination. Gloves should be

removed first, followed by the lab coat. Wash hands thoroughly with soap and water

immediately after.

Storage: Store the chemical in a cool, dry, and well-ventilated location, away from

incompatible materials such as strong oxidizing agents.[1] The storage area should be

secure.[1]

Emergency and Disposal Plan
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Response Protocol:
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Emergency Type Procedure

Skin Contact

Immediately remove all contaminated clothing.

Wipe the affected area with polyethylene glycol

(PEG-300 or PEG-400) if available.[8] Flush the

skin with copious amounts of water for at least

15 minutes. Seek immediate medical attention.

[11]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[11] Remove contact lenses if present and

easy to do so.[1] Seek immediate medical

attention.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[1] If the person is conscious, have them

drink plenty of water.[12] Seek immediate

medical attention.

Small Spill

For spills within a fume hood, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand). Place the contaminated

material into a suitable, sealed container for

disposal.[1]

The following diagram outlines the decision-making process for responding to a chemical spill.
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Spill Occurs

Assess Spill
- Is it inside a fume hood?

- Is it a manageable quantity?

Evacuate Area
Alert others

Call Emergency Services

No / Large

Contain Spill
- Use absorbent material

- Wear full PPE

Yes / Small

Report Incident

Clean & Decontaminate
- Place waste in sealed container

- Clean area thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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